Cas no 1807235-07-9 (Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate)

• Product Name: Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate
• CAS No: 1807235-07-9
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4953628
• Update Time: 2025-06-28

Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)7-2-6(4-11)3-9(15)8(7)5-12/h2-3,15H,4H2,1H3
• InChI Key： QRVBAMCGXIMTRO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C#N)=C(C(=O)OC)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate

Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate (CAS No. 1807235-07-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate, identified by its CAS number 1807235-07-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a cyano group, a chloromethyl moiety, and a mercapto group, make it a versatile building block for medicinal chemists.

The< strong>5-chloromethyl substituent in the molecule enhances its reactivity, allowing for further functionalization through nucleophilic addition reactions. This property is particularly valuable in the development of drugs that require specific binding interactions with biological targets. Additionally, the< strong>2-cyano group introduces polarity and electronic characteristics that can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The< strong>3-mercaptobenzoate backbone provides a stable aromatic framework with a sulfur-containing heterocycle. Sulfur-based compounds are well-known for their biological activity, often exhibiting potent effects on enzyme inhibition and receptor binding. In recent years, there has been growing interest in sulfur-containing heterocycles due to their potential in drug discovery. For instance, studies have shown that mercaptobenzoate derivatives can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).

In the realm of modern drug development, Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate has been utilized in the synthesis of novel therapeutic agents. One notable area of research involves its application in the development of neuroprotective drugs. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have demonstrated that derivatives of this compound can attenuate oxidative stress and neuroinflammation, key pathological features of these conditions.

Furthermore, Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate has shown promise in the treatment of inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and Crohn's disease. The< strong>mercapto group in the molecule can engage in redox reactions, which are critical for modulating inflammatory responses. Researchers have explored its potential as an anti-inflammatory agent by synthesizing analogs that enhance binding affinity to inflammatory cytokines and enzymes.

The< strong>cyano group also contributes to the compound's versatility by enabling further chemical transformations. For example, it can be reduced to an amine or converted into other functional groups through various catalytic processes. This adaptability allows medicinal chemists to fine-tune the properties of their lead compounds, optimizing them for better pharmacological profiles. Recent advances in catalytic methods have made these transformations more efficient and scalable, facilitating faster drug discovery pipelines.

Synthetic methodologies for Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate have been refined over time to ensure high yields and purity. Traditional synthetic routes often involve multi-step processes starting from readily available benzoic acid derivatives. However, newer approaches leveraging transition metal catalysis have streamlined these processes, reducing reaction times and minimizing byproduct formation. These improvements are crucial for industrial-scale production where cost-effectiveness and environmental impact are significant considerations.

The pharmacological evaluation of Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate has revealed several interesting properties beyond its role as an intermediate. In vitro studies have indicated that it can inhibit the growth of certain cancer cell lines by inducing apoptosis or inhibiting proliferation pathways. The< strong>5-chloromethyl group plays a pivotal role in these interactions by forming covalent bonds with critical biomolecules involved in cancer cell signaling.

The compound's ability to modulate enzyme activity has also been explored in detail. For instance, researchers have investigated its effects on matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and remodeling. By inhibiting MMP activity, Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate derivatives could potentially be used to treat conditions such as osteoarthritis or fibrosis.

In conclusion, Methyl 5-chloromethyl-2-cyano-3-mercaptobenzoate (CAS No. 1807235-07-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse chemical modifications and biological activities, making it a valuable tool for drug discovery. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to remain at the forefront of medicinal chemistry innovation.